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Compound of Interest

Compound Name: Thiothiamine

Cat. No.: B128582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thiothiamine, a sulfur-containing
derivative of thiamine (Vitamin B1). This document details its chemical structure,
physicochemical properties, and relevant experimental protocols, offering valuable insights for
its application in research and drug development.

Chemical Identity and Structure

Thiothiamine is structurally similar to thiamine, featuring a pyrimidine ring linked to a thiazole
ring by a methylene bridge.[1] The defining characteristic of Thiothiamine is the substitution of
the oxygen atom at the C2 position of the thiazole ring with a sulfur atom, forming a thiazole-2-
thione.[1] This modification significantly alters the molecule's electronic properties, which may
influence its biological interactions.[1]

IUPAC Name: 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-
thiazole-2-thione[1][2][3]

CAS Number: 299-35-4[1][2][3][4][5]

Molecular Formula: C12H16N4OS2[1][2][3][4][6]

Canonical SMILES: CC1=C(SC(=S)N1CC2=CN=C(N=C2N)C)CCO[1][2]

InChl Key: SQOCQQPFEFRKBV-UHFFFAOYSA-N[1]
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The following diagram illustrates the two-dimensional chemical structure of Thiothiamine,
highlighting its key functional groups.

Caption: 2D chemical structure of Thiothiamine.

Physicochemical Properties

While extensive data on the isolated properties of Thiothiamine are limited, its structural
similarity to thiamine suggests it is a water-soluble and heat-sensitive compound.[1] The
available guantitative data is summarized in the table below.

Property Value Source
Molecular Weight 296.41 g/mol 311416171
Melting Point 238-239 °C [518]
Boiling Point (Predicted) 509.6 + 60.0 °C [5][8]
Density (Predicted) 1.42 + 0.1 g/lcm3 [518]

pKa (Predicted) 14.72 £ 0.10 [518]

3 DMSO (Slightly), Methanol
Solubility ) [518]
(Very Slightly, Heated)

Pale Beige to Light Brown
Appearance Solid [51[8]
oli

Experimental Protocols

The following sections detail methodologies for the synthesis and chemical reactions of
Thiothiamine.

Several methods for the synthesis of Thiothiamine have been reported. A patented multi-step
process provides a representative example.[1][9]

Protocol 1: Multi-step Chemical Synthesis[5][9]

o Amidine Preparation: Acetamidine hydrochloride is dissociated using liquid sodium
methoxide. The resulting solution is filtered to remove solid byproducts.
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Cyclization: The filtrate from Step 1 is placed in a reactor, and a-(o-
chloroanilino)methylidene-B-formylaminopropionitrile (enamine) is added. Methanol is
recovered, and a cyclization reaction is carried out to produce a cyclized solution.

Hydrolysis: An aqueous phase is added to the cyclized solution, followed by distillation until
the vapor temperature reaches 120°C to strip out o-chloroaniline completely. A caustic soda
solution is then added for hydrolysis.

Thionation: After hydrolysis, water and carbon disulfide are added to the reaction mixture
and allowed to react.

Condensation: Finally, gamma-chloro-gamma-acetyl propanol is added to facilitate
condensation. The resulting mixture is filtered to obtain crude Thiothiamine.

Purification: The crude product is dissolved in hydrochloric acid. The solution is decolorized
with activated carbon and filtered. The filtrate is neutralized with a caustic soda solution,
causing the precipitation of the solid product. The solid is filtered and dried to yield the
finished Thiothiamine.

The workflow for this synthesis protocol is visualized below.
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Caption: Workflow for the chemical synthesis of Thiothiamine.
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Thiothiamine can be converted to thiamine sulfate through an oxidation reaction.[1][10]
Protocol 2: Oxidation Reaction[1][10]
o Reaction Setup: Prepare an agueous solution of Thiothiamine.

o Oxidation: Add hydrogen peroxide to the Thiothiamine solution. The reaction can be
optimized by controlling the temperature and the concentration of the reactants. A patent
suggests a mass ratio of Thiothiamine to hydrogen peroxide to water of approximately 35-
36 : 38-39 : 22-23 for the preparation of a saturated thiamine sulfate solution.[10]

« |solation: The resulting thiamine sulfate can be isolated from the solution, for instance,
through crystallization.[10]

Biological Context and Research Applications

As a thiamine derivative, Thiothiamine's biological activities are a subject of research interest.
Its structural similarity allows it to interact with pathways and enzymes that recognize thiamine.

e Thiamine Metabolism Studies: Thiothiamine serves as a valuable research tool for
investigating the metabolic pathways of thiamine.[1] It can act as a competitive inhibitor for
transporters and enzymes involved in thiamine homeostasis, helping to elucidate these
regulatory mechanisms.[1]

o Neuroprotective Research: Preliminary studies suggest that Thiothiamine may possess
neuroprotective properties, potentially offering protection against oxidative stress and
neuroinflammation, which are implicated in neurodegenerative diseases.[1]

e Oncology Research: Some in vitro studies have indicated that Thiothiamine may exhibit
anti-proliferative effects on certain cancer cell lines, possibly by interfering with their energy
metabolism.[1]

The diagram below illustrates the relationship of Thiothiamine to thiamine and its primary
areas of scientific investigation.
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Caption: Logical relationship of Thiothiamine to Thiamine and its research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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